Cas no 121055-68-3 (Cytidine,3'-cyano-3'-deoxy-2',5'-bis-O-[(1,1-dimethylethyl)dimethylsilyl]- (9CI))

• Product Name: Cytidine,3'-cyano-3'-deoxy-2',5'-bis-O-[(1,1-dimethylethyl)dimethylsilyl]- (9CI)
• CAS No: 121055-68-3
• MF: C₂₂H₄₀N₄O₄Si₂
• MW: 480.748407363892
• CID: 143963
• PubChem ID: 452047
• Update Time: 2025-04-19

Cytidine,3'-cyano-3'-deoxy-2',5'-bis-O-[(1,1-dimethylethyl)dimethylsilyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cytidine,3'-cyano-3'-deoxy-2',5'-bis-O-[(1,1-dimethylethyl)dimethylsilyl]- (9CI)
• (2S,3R,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4-[tert-butyl(dimethyl)silyl]oxy-2-[[tert-butyl(dimethyl)silyl]oxymethyl]oxolane-3-carbonitrile
• 121055-68-3
• 2',5'-Bis-O-(t-butyldimethylsilyl)-3'-C-cyano-3'-deoxycytidine
• (2S,3R,4R,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-4-[tert-butyl(dimethyl)silyl]oxy-2-[[tert-butyl(dimethyl)silyl]oxymethyl]tetrahydrofuran-3-carbonitrile
• Cytidine, 3'-cyano-3'-deoxy-2',5'-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-
• Cytidine, 3'-cyano-3'-deoxy-2',5'-bis-O-((1,1-dimethylethyl)dimethylsilyl)-
• DTXSID90153130

• Inchi： 1S/C22H40N4O4Si2/c1-21(2,3)31(7,8)28-14-16-15(13-23)18(30-32(9,10)22(4,5)6)19(29-16)26-12-11-17(24)25-20(26)27/h11-12,15-16,18-19H,14H2,1-10H3,(H2,24,25,27)/t15-,16-,18-,19-/m1/s1
• InChI Key： WMSIRCDICHBPAB-PSBWJHGTSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1[C@H](N2C(N=C(C=C2)N)=O)O[C@H](CO[Si](C)(C)C(C)(C)C)[C@H]1C#N

Computed Properties

• Exact Mass: 480.259
• Monoisotopic Mass: 480.25880884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 110.17